Cas no 1700374-25-9 (4-fluoro-3-(furan-3-yl)benzoic acid)

• Product Name: 4-fluoro-3-(furan-3-yl)benzoic acid
• CAS No: 1700374-25-9
• MF: C₁₁H₇FO₃
• MW: 206.169886827469
• CID: 5579885
• Update Time: 2025-06-09

4-fluoro-3-(furan-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-fluoro-3-(3-furanyl)-
• 4-Fluoro-3-(furan-3-yl)benzoic Acid
• 4-fluoro-3-(furan-3-yl)benzoic acid

• Inchi： 1S/C11H7FO3/c12-10-2-1-7(11(13)14)5-9(10)8-3-4-15-6-8/h1-6H,(H,13,14)
• InChI Key： UFJCKOPZOHDUOK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C(C2C=COC=2)=C1

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 366.1±37.0 °C(Predicted)
• pka: 4.02±0.10(Predicted)

Additional information on 4-fluoro-3-(furan-3-yl)benzoic acid

4-Fluoro-3-(Furan-3-yl)Benzoic Acid: A Comprehensive Overview

The compound 4-fluoro-3-(furan-3-yl)benzoic acid (CAS No. 1700374-25-9) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This benzoic acid derivative has garnered attention due to its unique structure and potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a benzoic acid backbone with a fluorine substituent at the 4-position and a furan ring attached at the 3-position, creating a structure that is both chemically interesting and functionally versatile.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-fluoro-3-(furan-3-yl)benzoic acid. Researchers have employed various strategies, including cross-coupling reactions and directed metallation, to construct this compound with high precision. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

The structural uniqueness of 4-fluoro-3-(furan-3-yl)benzoic acid lies in its combination of electron-withdrawing and electron-donating groups. The fluorine atom at the 4-position introduces an electron-withdrawing effect, while the furan ring at the 3-position contributes an electron-donating resonance effect. This balance of electronic properties makes the molecule highly reactive in certain chemical transformations, such as nucleophilic aromatic substitution and electrophilic aromatic substitution.

From a pharmacological perspective, 4-fluoro-3-(furan-3-yl)benzoic acid has shown promise as a lead compound in drug discovery. Studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it can inhibit key enzymes involved in inflammatory pathways. Additionally, its ability to modulate receptor activity suggests applications in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In terms of environmental impact, recent research has focused on the biodegradation and toxicity profiles of 4-fluoro-3-(furan-3-yl)benzoic acid. Results indicate that under specific microbial conditions, the compound can undergo biodegradation, reducing its environmental persistence. However, further studies are required to fully understand its ecological footprint and ensure safe handling practices.

The synthesis of 4-fluoro-3-(furan-3-yl)benzoic acid has also been optimized for scalability, making it more accessible for industrial applications. Green chemistry principles have been integrated into these processes, minimizing waste generation and reducing energy consumption. This shift towards sustainable synthesis aligns with global efforts to promote environmentally friendly chemical manufacturing.

Moreover, computational studies using advanced molecular modeling techniques have provided insights into the electronic properties and reactivity of 4-fluoro-3-(furan-3-y1l)benzoic acid. These studies have helped predict its behavior in various chemical reactions and guide experimental designs for new derivatives with enhanced functionality.

In conclusion, 4-fluoro--(furan--yl)benzoic acid (CAS No. 1700--7-) is a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool for future innovations in science and technology.